Cas no 1806312-20-8 (Methyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate
• CAS No: 1806312-20-8
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 4951926
• Update Time: 2025-05-20

Methyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H8F3NO3/c1-6-3-4-8(18-11(12,13)14)9(7(6)5-15)10(16)17-2/h3-4H,1-2H3
• InChI Key： SBSVNEXOZZPTPY-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C)C(C#N)=C1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate

Comprehensive Overview of Methyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate (CAS No. 1806312-20-8)

The chemical compound Methyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate (CAS No. 1806312-20-8) is a specialized organic molecule that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, exhibits remarkable properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and advanced materials.

One of the key features of Methyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate is its structural versatility. The presence of the cyano group (-CN) and the trifluoromethoxy group (-OCF₃) enhances its reactivity, enabling it to participate in a wide range of chemical transformations. This makes it an ideal candidate for the synthesis of complex molecules, including heterocyclic compounds and fluorinated derivatives, which are highly sought after in modern drug discovery and material science.

In recent years, the demand for fluorinated compounds has surged due to their unique physicochemical properties, such as increased metabolic stability and lipophilicity. Methyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate aligns perfectly with this trend, as its trifluoromethoxy group imparts these desirable characteristics. This has led to its incorporation into the design of pharmaceutical intermediates and agrochemical agents, where fluorine-containing molecules are known to enhance bioavailability and target specificity.

The synthesis and application of Methyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate are also of great interest to the scientific community. Recent studies have highlighted its role in catalyzed reactions and green chemistry initiatives, where researchers aim to develop more sustainable and efficient synthetic pathways. The compound's compatibility with various catalytic systems and its potential for scalable production make it a promising candidate for industrial applications.

Another area where Methyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate shows promise is in the development of functional materials. Its ability to act as a building block for polymeric materials and liquid crystals has been explored, with potential uses in electronics, optics, and coatings. The compound's thermal stability and chemical resistance further enhance its suitability for these advanced applications.

From a commercial perspective, the global market for specialty chemicals like Methyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate is expanding rapidly. Companies are investing heavily in research and development to capitalize on the growing demand for high-performance intermediates and innovative materials. This compound, with its unique combination of functional groups, is well-positioned to play a pivotal role in this evolving landscape.

In conclusion, Methyl 2-cyano-3-methyl-6-(trifluoromethoxy)benzoate (CAS No. 1806312-20-8) is a multifaceted compound with significant potential across multiple industries. Its structural features, reactivity, and compatibility with modern synthetic methodologies make it a valuable asset in the pursuit of scientific innovation and industrial advancement. As research continues to uncover new applications, this compound is likely to remain at the forefront of chemical development for years to come.